3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl(imidazol-1-yl)methanone
Overview
Description
3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl(imidazol-1-yl)methanone is a chemical compound that has been synthesized and researched for its potential applications in scientific research.
Mechanism of Action
The mechanism of action for 3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl(imidazol-1-yl)methanone is not fully understood. However, it is believed to interact with specific receptors in the body, leading to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. It has also been shown to have neuroprotective effects and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl(imidazol-1-yl)methanone in lab experiments is its high purity and reliability in synthesis. However, one limitation is the lack of understanding of its mechanism of action, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on 3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl(imidazol-1-yl)methanone. One area of interest is further understanding its mechanism of action and identifying specific receptors it interacts with in the body. Another area of interest is exploring its potential as a drug candidate for various diseases, including cancer and neurological disorders. Additionally, research on its potential as a diagnostic tool in medical imaging could also be explored.
Synthesis Methods
The synthesis of 3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl(imidazol-1-yl)methanone involves several steps, including the reaction of imidazole with an aldehyde, followed by a reduction and cyclization reaction. This method has been optimized for high yield and purity, making it a reliable method for synthesizing this compound.
Scientific Research Applications
3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl(imidazol-1-yl)methanone has been researched for its potential applications in scientific research. One area of interest is its potential as a drug candidate for various diseases, including cancer and neurological disorders. It has also been studied for its potential as a diagnostic tool in medical imaging.
Properties
IUPAC Name |
3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl(imidazol-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c17-13(16-8-6-14-10-16)15-7-5-11-3-1-2-4-12(11)9-15/h6,8,10-12H,1-5,7,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEIKWCXMZCLBHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2CN(CCC2C1)C(=O)N3C=CN=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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